5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione

• IUPAC Name: (5Z)-5-[[5-(2-bromo-4-methylphenyl)furan-2-yl]methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C15H11BrN2O3/c1-8-2-4-10(11(16)6-8)13-5-3-9(21-13)7-12-14(19)18-15(20)17-12/h2-7H,1H3,(H2,17,18,19,20)/b12-7-
• InChI Key: YUKVCONJLXFSEZ-GHXNOFRVSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)C=C3C(=O)NC(=O)N3)Br
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)/C=C\3/C(=O)NC(=O)N3)Br
• Molecular Formula: C15H11BrN2O3
• Molecular Weight: 347.16 g/mol

Description

5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione, also known as BMD-152 or BRD-4760, is a small molecule inhibitor that has gained attention for its potential therapeutic benefits in various diseases. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione acts as an inhibitor of the protein arginine methyltransferase 5 (PRMT5), which plays a key role in various cellular processes, including gene expression and protein translation. By inhibiting PRMT5, 5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione disrupts these processes and induces cellular apoptosis in cancer cells. In addition, 5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and inhibiting angiogenesis.
Biochemical and Physiological Effects
5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione has been shown to have several biochemical and physiological effects, including inhibition of PRMT5, induction of apoptosis, inhibition of angiogenesis, and reduction of inflammation. In cancer cells, 5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione has been shown to induce apoptosis by upregulating pro-apoptotic proteins and downregulating anti-apoptotic proteins. In addition, 5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione has been shown to inhibit angiogenesis by reducing the expression of pro-angiogenic factors. In inflammation research, 5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione has several advantages for lab experiments, including its high purity and yield, its specificity for PRMT5 inhibition, and its potential therapeutic benefits for various diseases. However, there are also limitations to its use, including its potential toxicity and the need for further research to determine its optimal dosing and administration.

Future Directions

There are several future directions for research on 5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione, including its potential use in combination therapies for cancer treatment, its application in the treatment of other diseases such as neurological disorders, and its potential use as a tool for studying the role of PRMT5 in cellular processes. In addition, further research is needed to determine the optimal dosing and administration of 5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione for its potential therapeutic benefits.

Synthesis Methods

The synthesis of 5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione involves the reaction of 2-furaldehyde and 2-bromo-4-methylbenzaldehyde with guanidine carbonate in the presence of acetic acid. The resulting product is then purified by recrystallization to obtain the desired compound. This method has been optimized for high yields and purity, making it a reliable process for the production of 5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione.

Scientific Research Applications

5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione has been studied for its potential therapeutic benefits in various diseases, including cancer, inflammation, and cardiovascular diseases. In cancer research, 5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, 5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In cardiovascular disease research, 5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2,4-imidazolidinedione has been shown to improve cardiac function and reduce cardiac fibrosis.